54-11-5; 22083-74-5

Nicotine

In Stock

• CAS RN:
• 54-11-5; 22083-74-5

• Formula:
• C10H14N2

• InChI:
• InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1

• InChIKey:
• SNICXCGAKADSCV-JTQLQIEISA-N

• Nicotine appears as a colorless to light yellow or brown liquid. Combustible. Toxic by inhalation and by skin absorption. Produces toxic oxides of nitrogen during combustion.
  (S)-nicotine is a 3-(1-methylpyrrolidin-2-yl)pyridine in which the chiral centre has S-configuration. The naturally occurring and most active enantiomer of nicotine, isolated from Nicotiana tabacum. It has a role as a phytogenic insecticide, a teratogenic agent, a neurotoxin, an anxiolytic drug, a nicotinic acetylcholine receptor agonist, a biomarker, an immunomodulator, a mitogen, a peripheral nervous system drug, a psychotropic drug, a plant metabolite and a xenobiotic. It is a conjugate base of a (S)-nicotinium(1+). It is an enantiomer of a (R)-nicotine.
  Nicotine is highly toxic alkaloid. It is the prototypical agonist at nicotinic cholinergic receptors where it dramatically stimulates neurons a...

3-(1-Methylpyrrolidin-2-yl)pyridine

In Stock

• CAS RN:
• 22083-74-5

• Formula:
• C10H14N2

• InChI:
• InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3

• InChIKey:
• SNICXCGAKADSCV-UHFFFAOYSA-N

• (±)-Nicotine is the racemic mixture of the dominant alkaloid found in tobacco plants. It acts as an agonist at neuronal nicotinic acetylcholine receptors (nAChRs;  Kis = 481 and 11.1 nM for α3β4 and α4β2 subtypes, respectively) and possesses addictive and teratogenic properties. (−)-(S)-Nicotine is significantly more active at binding nAChRs compared to the (+)-(R) antipode, thus nicotine is typically synthesized as (−)-(S)-nicotine with only 0.2-1% of the (+)-(R) isomer present.
  

Nicotine

In Stock

• CAS RN:
• 54-11-5

• Formula:
• C10H14N2

• InChI:
• InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1

• InChIKey:
• SNICXCGAKADSCV-JTQLQIEISA-N

• (–)-Nicotine is an alkaloid that has been found in tobacco. It is an agonist at neuronal nicotinic acetylcholine receptors (nAChRs) and binds to α3β4 and α4β2 subunit-containing nAChRs with Ki values of 481 and 11.1 nM, respectively. Chronic exposure to (–)-nicotine results in increased expression of certain nAChRs, particularly α4β2 subunit-containing nAChRs. (–)-Nicotine has addictive properties. Formulations containing (–)-nicotine have been used as smoking cessation aids for the relief of nicotine withdrawal symptoms.
  Nicotine is a plant alkaloid, found in the tobacco plant, and addictive central nervous system (CNS) stimulant that causes either ganglionic stimulation in low doses or ganglionic blockage in high doses. Nicotine acts as an agonist at the nicotinic cholinergic receptors in the autonomic ganglia, at neuromuscular junctions, and in the adrenal...

3,5-Difluoro-4-methoxybenzaldehyde

In Stock

• CAS RN:
• 654-11-5

• Formula:
• C8H6F2O2

• InChI:
• InChI=1S/C8H6F2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3

• InChIKey:
• KBSLGHDKSCGXKQ-UHFFFAOYSA-N

• 3,5-Difluoro-4-methoxybenzaldehyde is a useful research compound. Its molecular formula is C8H6F2O2 and its molecular weight is 172.13 g/mol. The purity is usually 95%.

(2S)-2-[[4-[(2-amino-4-oxo-1H-quinazolin-6-yl)methylamino]benzoyl]amino]pentanedioic acid

• CAS RN:
• 5854-11-5

• Formula:
• C21H21N5O6

• InChI:
• InChI=1S/C21H21N5O6/c22-21-25-15-6-1-11(9-14(15)19(30)26-21)10-23-13-4-2-12(3-5-13)18(29)24-16(20(31)32)7-8-17(27)28/h1-6,9,16,23H,7-8,10H2,(H,24,29)(H,27,28)(H,31,32)(H3,22,25,26,30)/t16-/m0/s1

• InChIKey:
• UQFCLENKCDVITL-INIZCTEOSA-N

• CB 3705 is a bio-active chemical.

Barbituric acid, 5-butyl-5-phenyl-

• CAS RN:
• 13554-11-5

• Formula:
• C14H16N2O3

• InChI:
• InChI=1S/C14H16N2O3/c1-2-3-9-14(10-7-5-4-6-8-10)11(17)15-13(19)16-12(14)18/h4-8H,2-3,9H2,1H3,(H2,15,16,17,18,19)

• InChIKey:
• IFHBURLPIXMUQI-UHFFFAOYSA-N

• Barbituric acid, 5-butyl-5-phenyl-, also known as Barbituric acid, 5-butyl-5-phenyl-, is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.

N-(2-(2,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide

In Stock

• CAS RN:
• 893954-11-5

• Formula:
• C23H20N4O5S

• InChI:
• InChI=1S/C23H20N4O5S/c1-13-7-8-19(14(2)9-13)27-21(17-11-33(31,32)12-18(17)25-27)24-20(28)10-26-22(29)15-5-3-4-6-16(15)23(26)30/h3-9H,10-12H2,1-2H3,(H,24,28)

• InChIKey:
• UDGQQBVUYRLZSD-UHFFFAOYSA-N

• N-(2-(2,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C23H20N4O5S and its molecular weight is 464.5. The purity is usually 95%.

3-[(2-chloro-6-fluorophenyl)methyl]-1,7-dimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

In Stock

• CAS RN:
• 903854-11-5

• Formula:
• C22H24ClFN6O3

• InChI:
• InChI=1S/C22H24ClFN6O3/c1-14-12-29-18-19(25-21(29)28(14)7-6-27-8-10-33-11-9-27)26(2)22(32)30(20(18)31)13-15-16(23)4-3-5-17(15)24/h3-5,12H,6-11,13H2,1-2H3

• InChIKey:
• LQTKLZNPKXUBOT-UHFFFAOYSA-N

• 3-[(2-chloro-6-fluorophenyl)methyl]-1,7-dimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C22H24ClFN6O3 and its molecular weight is 474.9 g/mol. The purity is usually 95%.

Ethyl 3-[(3-fluoro-4-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

In Stock

• CAS RN:
• 932354-11-5

• Formula:
• C18H16FNO4S2

• InChI:
• InChI=1S/C18H16FNO4S2/c1-3-24-18(21)16-17(13-6-4-5-7-15(13)25-16)26(22,23)20-12-9-8-11(2)14(19)10-12/h4-10,20H,3H2,1-2H3

• InChIKey:
• KRXIGPVFJCTHIA-UHFFFAOYSA-N

• Ethyl 3-[(3-fluoro-4-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H16FNO4S2 and its molecular weight is 393.45. The purity is usually 95%.

4,4',4'',4'''-(Porphine-5,10,15,20-tetrayl)tetrakis(benzenesulfonic acid)tetrasodium salt xhydrate

In Stock

• CAS RN:
• 652154-11-5

• Formula:
• C44H28N4Na4O13S4

• InChI:
• InChI=1S/C44H30N4O12S4.4Na.H2O/c49-61(50,51)29-9-1-25(2-10-29)41-33-17-19-35(45-33)42(26-3-11-30(12-4-26)62(52,53)54)37-21-23-39(47-37)44(28-7-15-32(16-8-28)64(58,59)60)40-24-22-38(48-40)43(36-20-18-34(41)46-36)27-5-13-31(14-6-27)63(55,56)57;;;;;/h1-24,45-46H,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);;;;;1H2/q;4*+1;/p-4

• InChIKey:
• NAHSIXYSSFMGIN-UHFFFAOYSA-J

• 4,4',4'',4'''-(Porphine-5,10,15,20-tetrayl)tetrakis(benzenesulfonic acid)tetrasodium salt xhydrate is a useful research compound. Its molecular formula is C44H28N4Na4O13S4 and its molecular weight is 1040.9 g/mol. The purity is usually 95%.

Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane

In Stock

• CAS RN:
• 152754-11-5

• Formula:
• C13H22N2O2

• InChI:
• InChI=1S/C13H22N2O2/c1-8(2)10-6-16-12(14-10)5-13-15-11(7-17-13)9(3)4/h8-11H,5-7H2,1-4H3

• InChIKey:
• KEHOIBBPRFRZFW-UHFFFAOYSA-N

• Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane, also known as Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane, is a useful research compound. Its molecular formula is C13H22N2O2 and its molecular weight is 238.33 g/mol. The purity is usually 95%.

N-(1,4-Dioxaspiro[4.5]decan-6-yl)-3-(prop-2-enoylamino)propanamide

Usually In Stock

• CAS RN:
• 2361854-11-5

• Formula:
• C14H22N2O4

• InChI:
• InChI=1S/C14H22N2O4/c1-2-12(17)15-8-6-13(18)16-11-5-3-4-7-14(11)19-9-10-20-14/h2,11H,1,3-10H2,(H,15,17)(H,16,18)

• InChIKey:
• FYZJTYHAOBJPAW-UHFFFAOYSA-N

• N-(1,4-Dioxaspiro[4.5]decan-6-yl)-3-(prop-2-enoylamino)propanamide is a useful research compound. Its molecular formula is C14H22N2O4 and its molecular weight is 282.34. The purity is usually 95%.

1-methyl-3-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrole-1-carbonyl]-1H-indazole

In Stock

• CAS RN:
• 2549054-11-5

• Formula:
• C20H21N5O

• InChI:
• InChI=1S/C20H21N5O/c1-23-16-7-3-2-6-15(16)19(22-23)20(26)25-11-9-14-12-24(13-17(14)25)18-8-4-5-10-21-18/h2-8,10,14,17H,9,11-13H2,1H3

• InChIKey:
• UTKXNPBRSKXJEW-UHFFFAOYSA-N

• 1-methyl-3-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrole-1-carbonyl]-1H-indazole is a useful research compound. Its molecular formula is C20H21N5O and its molecular weight is 347.4 g/mol. The purity is usually 95%.

Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane

• CAS RN:
• 131833-90-4; 152754-11-5

• Formula:
• C13H22N2O2

• InChI:
• InChI=1S/C13H22N2O2/c1-8(2)10-6-16-12(14-10)5-13-15-11(7-17-13)9(3)4/h8-11H,5-7H2,1-4H3

• InChIKey:
• KEHOIBBPRFRZFW-UHFFFAOYSA-N

• Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane is a useful research compound. Its molecular formula is C13H22N2O2 and its molecular weight is 238.331. The purity is usually 95%.